Cas no 1270362-28-1 (1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE)

• Product Name: 1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
• CAS No: 1270362-28-1
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 5583342
• PubChem ID: 129942709
• Update Time: 2023-08-11

1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-3-METHYL(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
• 2-Pyridinemethanamine, 5-bromo-3-methyl-α-(trifluoromethyl)-
• 1270362-28-1
• 1-(5-Bromo-3-methylpyridin-2-yl)-2,2,2-trifluoroethanamine

• Inchi： 1S/C8H8BrF3N2/c1-4-2-5(9)3-14-6(4)7(13)8(10,11)12/h2-3,7H,13H2,1H3
• InChI Key： OEHVQPNRZUIQPP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 267.98230g/mol
• Monoisotopic Mass: 267.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±40.0 °C(Predicted)
• pka: 4.95±0.50(Predicted)